N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,4-dichlorobenzamide

• IUPAC Name: N-(4-acetamido-2,5-dimethoxyphenyl)-3,4-dichlorobenzamide
• InChI: InChI=1S/C17H16Cl2N2O4/c1-9(22)20-13-7-16(25-3)14(8-15(13)24-2)21-17(23)10-4-5-11(18)12(19)6-10/h4-8H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: RUSLZQOINCIIEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1OC)NC(=O)C2=CC(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C17H16Cl2N2O4
• Molecular Weight: 383.2 g/mol

Description

N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,4-dichlorobenzamide, commonly known as Diclazuril, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the benzeneacetonitrile class of compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Diclazuril involves the inhibition of mitochondrial respiration in the parasite. This leads to a reduction in the production of ATP, which is essential for the survival and replication of the parasite. Diclazuril also disrupts the development of the parasite within the host, leading to a reduction in the severity of the disease.
Biochemical and Physiological Effects
Diclazuril has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including succinate dehydrogenase and NADH oxidase. It has also been found to modulate the immune response of the host, leading to a reduction in the severity of the disease.

Advantages and Limitations for Lab Experiments

Diclazuril has several advantages for use in lab experiments. It is highly effective against coccidiosis and has a low toxicity profile. It is also relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of Diclazuril is that it is specific to coccidiosis and may not be effective against other parasitic diseases.

Future Directions

There are several future directions for research on Diclazuril. One area of interest is the development of new formulations that can improve the bioavailability and efficacy of the compound. Another area of interest is the investigation of the potential therapeutic applications of Diclazuril in other parasitic diseases. Additionally, there is a need for further research on the mechanism of action of Diclazuril and its effects on the host immune response.
Conclusion
In conclusion, Diclazuril is a chemical compound that has been extensively studied for its potential therapeutic applications in veterinary medicine. It has been found to be highly effective against coccidiosis and exhibits a range of biochemical and physiological effects. While there are limitations to its use, Diclazuril has several advantages for use in lab experiments and has several potential future directions for research.

Scientific Research Applications

Diclazuril has been extensively studied for its potential therapeutic applications in veterinary medicine. It has been found to be effective against coccidiosis, a parasitic disease that affects a wide range of animals, including poultry, swine, and cattle. Diclazuril works by inhibiting the development of the parasite within the host, thereby reducing the severity of the disease.